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Compound of Interest

Compound Name: 1-Benzothiophen-3-ylmethanol

Cat. No.: B1305928 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and

technical profile of 1-Benzothiophen-3-ylmethanol (CAS No. 5381-24-8), a heterocyclic

building block with potential applications in medicinal chemistry and materials science. This

document is intended for researchers, scientists, and drug development professionals.

Commercial Availability
1-Benzothiophen-3-ylmethanol is available from several commercial chemical suppliers. The

following table summarizes the offerings from a selection of vendors, providing key quantitative

data for easy comparison.
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Supplier Product Name CAS Number Purity
Available
Quantities

--INVALID-LINK--
Benzo[b]thiophe

n-3-ylmethanol
5381-24-8 ≥97% 1g, 5g, 25g

--INVALID-LINK--
(Benzo[b]thiophe

n-3-yl)methanol
5381-24-8 Not specified Inquire

--INVALID-LINK--

1-

Benzothiophen-

3-ylmethanol,

97%

5381-24-8 97% 10g

--INVALID-LINK--

1-

Benzothiophen-

3-ylmethanol,

min 96%

5381-24-8 ≥96% 100mg

Physicochemical Properties
Property Value

Molecular Formula C₉H₈OS

Molecular Weight 164.22 g/mol [1]

Appearance Off-white to light yellow solid

Melting Point 78-82 °C

Boiling Point Not available

Solubility
Soluble in methanol, ethanol, and other organic

solvents.

Representative Synthesis Protocol
While specific, detailed synthesis protocols for 1-Benzothiophen-3-ylmethanol are not widely

published in peer-reviewed literature, a general method for the preparation of 3-
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hydroxymethylbenzo[b]thiophene derivatives has been described in the patent literature. The

following is a representative protocol based on these principles.

Reaction Scheme: A plausible synthetic route involves the reduction of a suitable precursor

such as 1-benzothiophene-3-carbaldehyde.

Materials:

1-benzothiophene-3-carbaldehyde

Sodium borohydride (NaBH₄)

Methanol (MeOH)

Dichloromethane (DCM)

Saturated aqueous ammonium chloride (NH₄Cl)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

To a stirred solution of 1-benzothiophene-3-carbaldehyde (1.0 eq) in methanol at 0 °C, add

sodium borohydride (1.5 eq) portion-wise.

Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the

reaction progress by thin-layer chromatography (TLC).

Upon completion, carefully quench the reaction by the slow addition of saturated aqueous

ammonium chloride.

Remove the methanol under reduced pressure.

Extract the aqueous residue with dichloromethane (3 x volume).

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.
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Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude

product.

Purify the crude product by column chromatography on silica gel using a suitable eluent

system (e.g., a gradient of ethyl acetate in hexanes) to afford pure 1-Benzothiophen-3-
ylmethanol.

Potential Applications in Drug Discovery
Benzothiophene and its derivatives are recognized as privileged scaffolds in medicinal

chemistry, exhibiting a broad spectrum of pharmacological activities.[2] These include potential

applications as anticancer, anti-inflammatory, antimicrobial, and neuroprotective agents. While

the specific biological activity and signaling pathways of 1-Benzothiophen-3-ylmethanol are

not extensively documented, a generalized experimental workflow for the initial screening of

such a compound is presented below.

Generalized Experimental Workflow for a Novel
Benzothiophene Derivative
The following diagram illustrates a typical workflow for the preliminary biological evaluation of a

novel benzothiophene derivative like 1-Benzothiophen-3-ylmethanol.
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Signaling Pathway Analysis
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Caption: Generalized workflow for the evaluation of a novel benzothiophene derivative.

Representative Synthesis Pathway
The diagram below illustrates a plausible synthetic pathway for 1-Benzothiophen-3-
ylmethanol.
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Caption: A representative synthetic route to 1-Benzothiophen-3-ylmethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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